Cas no 3572-06-3 (4-(3-Oxobutyl)phenyl acetate)

4-(3-Oxobutyl)phenyl acetate structure
4-(3-Oxobutyl)phenyl acetate structure
Product Name:4-(3-Oxobutyl)phenyl acetate
CAS No:3572-06-3
MF:C12H14O3
MW:206.237763881683
MDL:MFCD00008704
CID:44279
PubChem ID:125307587
Update Time:2025-04-18

4-(3-Oxobutyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Oxobutyl)phenyl acetate
    • 2-Butanone, 4-(p-hydroxyphenyl)-, acetate
    • 2-Butanone, 4-[4-(acetyloxy)phenyl]-
    • 4-(p-hydroxyphenyl)-2-butanonacetate
    • 4-[4-(acetyloxy)phenyl]-2-butanon
    • Acetate of 4-(hydroxyphenyl)-2-butanone
    • ENT-32833
    • para-(2-Acetylethyl)phenyl acetate
    • Cuelure
    • 4-(p-Acetoxyphenyl)-2-butanone
    • 4-(4-Acetoxyphenyl)-2-butanone
    • 4-(3-Oxobutyl)phenyl acetate (4-(4-Acetoxyphenyl)-2-butanone
    • 4-(4-Acetoxyphenyl)
    • 4-(p-hydroxyphenyl)-2-butanone acetate
    • 4-[4-(acetyloxy)phenyl]-2-butanone
    • 4-ACETOXYPHENYL-2-BUTANONE
    • Acetic Acid 4-(3-Oxobutyl)phenyl Ester
    • Cur-lure
    • FEMA 3652
    • p-(3-oxobutyl)phenyl acetate
    • Pherocon
    • pheroconqff
    • q-Lure
    • Cue-lure
    • Pherocon QFF
    • 4-(4-(Acetyloxy)phenyl)-2-butanone
    • 4-(p-Hydroxyphenyl)-2-butanone, acetate
    • FE
    • MDL： MFCD00008704
    • Inchi： 1S/C12H14O3/c1-9(13)3-4-11-5-7-12(8-6-11)15-10(2)14/h5-8H,3-4H2,1-2H3
    • InChI Key： UMIKWXDGXDJQJK-UHFFFAOYSA-N
    • SMILES： CC(CCC1C=CC(OC(=O)C)=CC=1)=O

Computed Properties

  • Exact Mass: 206.09400
  • Monoisotopic Mass: 206.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.099 g/mL at 25 °C(lit.)
  • Boiling Point: 123-124 °C/0.2 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.509(lit.)
  • PSA: 43.37000
  • LogP: 2.13350
  • Merck: 2616
  • FEMA: 3652
  • Solubility: Slightly soluble in water

4-(3-Oxobutyl)phenyl acetate Security Information

  • Prompt：warning
  • Hazard Statement： H303-H402
  • Warning Statement： P273-P312-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
  • Safety Instruction： S26; S36
  • RTECS：EL8950000
  • Hazardous Material Identification： Xi
  • Toxicity：LD50 in rats (mg/kg): 3038 ±1266 orally; in rabbits (mg/kg): >2025 dermally; LC50 (24 hr) in rainbow trout, bluegill sunfish (ppm): 21, 18 (Beroza)
  • Risk Phrases：R36/37/38
  • Storage Condition：Keep it tightly closed. Store in a cool, dry place.

4-(3-Oxobutyl)phenyl acetate Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

4-(3-Oxobutyl)phenyl acetate Pricemore >>

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4-(3-Oxobutyl)phenyl acetate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3572-06-3)4-(3-Oxobutyl)phenyl acetate
Order Number:A822955
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:16
Price ($):175.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3572-06-3)4-(4-Acetoxyphenyl)-2-butanone
Order Number:LE9004
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com

4-(3-Oxobutyl)phenyl acetate Related Literature

  • 1. Chemistry of fruit flies: composition of the male rectal gland secretions of some species of South-East Asian Dacinae. Re-examination of Dacus cucurbitae(melon fly)
    Michael V. Perkins,William Kitching,Richard A. I. Drew,Christopher J. Moore,Wilfried A. K?nig J. Chem. Soc. Perkin Trans. 1 1990 1111
  • 2. An (S)-(+)-lactic acid route to (2S,6R,8S)-2,8 dimethyl-1,7-dioxaspiro[5,5]undecane and (2S,6R,8S)-2-ethyl-8-methyl-1,7-dioxaspiro[5,5]undecane and demonstration of their presence in the rectal glandular secretion of Bactrocera nigrotibialis(Perkins)
    Michael V. Perkins,William Kitching,Wilfrid A. K?nig,Richard A. I. Drew J. Chem. Soc. Perkin Trans. 1 1990 2501

Related Categories

3572-06-3 (4-(3-Oxobutyl)phenyl acetate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3572-06-3)4-(3-Oxobutyl)phenyl acetate
A822955
Purity:99%
Quantity:1kg
Price ($):175.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3572-06-3)4-(4-Acetoxyphenyl)-2-butanone
LE9004
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email